Cas no 2171266-56-9 ((3R)-3-(trifluoromethyl)piperidine-1-carbonyl chloride)

• Product Name: (3R)-3-(trifluoromethyl)piperidine-1-carbonyl chloride
• CAS No: 2171266-56-9
• MF: C₇H₉ClF₃NO
• MW: 215.60067152977
• CID: 5950677
• PubChem ID: 165574220
• Update Time: 2025-05-20

(3R)-3-(trifluoromethyl)piperidine-1-carbonyl chloride Chemical and Physical Properties

Names and Identifiers

• (3R)-3-(trifluoromethyl)piperidine-1-carbonyl chloride
• EN300-1612514
• 2171266-56-9

• Inchi： 1S/C7H9ClF3NO/c8-6(13)12-3-1-2-5(4-12)7(9,10)11/h5H,1-4H2/t5-/m1/s1
• InChI Key： ZDJQEVHMNMHBKB-RXMQYKEDSA-N
• SMILES： ClC(N1CCC[C@@H](C(F)(F)F)C1)=O

Computed Properties

• Exact Mass: 215.0324761g/mol
• Monoisotopic Mass: 215.0324761g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 206
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 20.3Ų

Additional information on (3R)-3-(trifluoromethyl)piperidine-1-carbonyl chloride

Compound CAS No 2171266-56-9: (3R)-3-(Trifluoromethyl)piperidine-1-carbonyl Chloride

The compound (3R)-3-(Trifluoromethyl)piperidine-1-carbonyl Chloride with CAS No 2171266-56-9 is a highly specialized chemical entity that has garnered significant attention in the fields of organic synthesis, pharmaceutical research, and materials science. This compound is notable for its unique structural features, which include a piperidine ring substituted with a trifluoromethyl group at the 3R position and a carbonyl chloride functional group at the 1-position. The trifluoromethyl substituent introduces electronic and steric effects that make this compound particularly valuable in various chemical transformations.

Recent advancements in synthetic chemistry have highlighted the versatility of (3R)-3-(Trifluoromethyl)piperidine-1-carbonyl Chloride as a key intermediate in the construction of complex molecular architectures. Its use as a building block in peptide synthesis, for instance, has been documented in several high-profile studies. The carbonyl chloride group serves as an excellent electrophile, enabling efficient coupling reactions with amines, alcohols, and other nucleophiles. This property is exploited in the synthesis of bioactive molecules, where precise control over stereochemistry and functional group placement is critical.

The stereochemistry of this compound, specifically the (3R) configuration, plays a pivotal role in its reactivity and biological activity. Studies have shown that the spatial arrangement of the trifluoromethyl group and the carbonyl chloride moiety can significantly influence the outcome of catalytic asymmetric reactions. For example, researchers have utilized this compound in enantioselective organocatalysis to access chiral piperidine derivatives with high enantiomeric excess. Such derivatives are of great interest in drug discovery programs targeting various therapeutic areas.

In terms of applications, (3R)-3-(Trifluoromethyl)piperidine-1-carbonyl Chloride has found utility in the development of advanced materials, particularly in the realm of polymeric systems. Its ability to undergo ring-opening polymerization under specific conditions has led to the creation of novel polyamides with tailored mechanical and thermal properties. These materials are being explored for use in high-performance applications such as aerospace components and biomedical devices.

From an environmental standpoint, there is growing interest in understanding the degradation pathways and ecological impact of (3R)-3-(Trifluoromethyl)piperidine-1-carbonyl Chloride. Recent studies have employed computational chemistry techniques to predict its environmental fate, revealing that it undergoes hydrolysis under certain conditions to form less hazardous byproducts. This information is crucial for ensuring sustainable practices in its production and use.

Looking ahead, the potential applications of (3R)-3-(Trifluoromethyl)piperidine-1-carbonyl Chloride are expected to expand further as researchers continue to unlock its full synthetic potential. Its integration into green chemistry protocols and its role in developing biodegradable polymers are areas that warrant closer examination. Additionally, ongoing efforts to optimize its synthesis pathways aim to enhance yield and reduce production costs, making it more accessible for industrial applications.

In conclusion, (3R)-3-(Trifluoromethyl)piperidine-1-carbonyl Chloride (CAS No 2171266-56-9) stands as a testament to the ingenuity of modern chemical synthesis. Its unique structure, coupled with its versatile reactivity, positions it as an indispensable tool in contemporary research and development across multiple disciplines.